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CAS No.: 623563-76-8
Cat. No.: B1502565
Get Quote
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Executive Summary

2-Bromo-6-hydroxy-3-nitropyridine (CAS: 623563-76-8) is a highly functionalized
heterocyclic building block essential in the development of pharmaceuticals, particularly tissue
factor Vlla inhibitors and kinase inhibitors.[1][2] Its structure features three distinct reactive
handles—a bromine atom, a hydroxyl group (tautomeric with a cyclic amide), and a nitro group
—allowing for orthogonal functionalization.

This guide provides a comprehensive analysis of its physicochemical properties, a validated
synthesis protocol, and a detailed reactivity profile, focusing on the critical regioselectivity
between the C2 and C6 positions.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature and Identifiers

o |[UPAC Name: 2-Bromo-6-hydroxy-3-nitropyridine[1][2][3]

 Alternative Name: 6-Bromo-5-nitro-2(1H)-pyridinone[1][2][4]
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e CAS Number: 623563-76-8[1][2][5]
e Molecular Formula: CsH3BrN203[1][2]

e Molecular Weight: 234.99 g/mol [1][2]

Tautomerism

A defining feature of this molecule is the prototropic tautomerism between the hydroxy-pyridine
and pyridone forms.[2] In solution and solid state, the equilibrium strongly favors the 2-pyridone
tautomer due to the stability of the amide-like lattice. This dictates that electrophilic attacks
(e.g., alkylation) can occur at either the oxygen (O-alkylation) or the nitrogen (N-alkylation),
depending on reaction conditions.

Tautomeric Equilibrium

2-Bromo-6-hydroxy-3-nitropyridine - K eq>>1 : 6-Bromo-5-nitro-2(1H)-pyridinone
(Hydroxy Form) (Pyridone Form - Dominant)

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium shifting toward the thermodynamically stable pyridone form.

Synthesis & Manufacturing

The most robust synthetic route utilizes 2,6-dibromo-3-nitropyridine as the starting material.[1]
The reaction exploits the differential reactivity of the halogens at the C2 and C6 positions.[6]

Validated Synthesis Protocol

Reaction: Regioselective Hydrolysis Precursor: 2,6-Dibromo-3-nitropyridine (CAS: 55304-80-8)
[11[2]
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Reagent Equivalents Role
2,6-Dibromo-3-nitropyridine 1.0eq Starting Material
Potassium Hydroxide (KOH) 2.0eq Nucleophile source
Dioxane / Water (2:3 v/v) Solvent Reaction Medium

Step-by-Step Methodology:

» Dissolution: Dissolve 2,6-dibromo-3-nitropyridine (e.g., 3.9 g, 14 mmol) in a mixture of
dioxane (20 mL) and water (30 mL).

o Base Addition: Add potassium hydroxide (1.6 g, 28 mmol) in a single portion.
o Reaction: Stir the mixture vigorously at room temperature for 20 hours.

o Note: Monitoring by TLC/LCMS is crucial.[2] The starting material is less polar than the
hydroxy product.

o Workup: Dilute the solution with 2N Hydrochloric acid (HCI) to precipitate the product and
neutralize the phenolate/pyridonate salt.

o Extraction: Extract with diethyl ether or ethyl acetate. Wash the organic layer with brine, dry
over MgSOa, and concentrate.[7]

* Yield: Typical isolated yields are >95% (approx.[2][7] 2.97 g).[7]

Mechanism & Regioselectivity: While amines often attack the C2 position (ortho to nitro) due to
electronic activation, hydroxide hydrolysis under these conditions favors substitution at the C6
position. This yields the 2-bromo-6-hydroxy isomer (equivalent to 6-bromo-5-nitro-2-pyridone),
leaving the highly reactive C2-bromide intact for subsequent derivatization.[1][2]

Chemical Reactivity Profile

The scaffold presents three primary vectors for chemical modification.
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Figure 2: Reactivity map highlighting the orthogonal functionalization sites.

Nucleophilic Aromatic Substitution (SNAr)

The remaining bromine at C2 is highly activated because it is ortho to the electron-withdrawing
nitro group and adjacent to the pyridine nitrogen.

¢ Reagents: Primary/secondary amines, thiols.

o Conditions: Mild heating (40-60°C) in polar aprotic solvents (DMF, DMSO) with a base
(K2CO3).

o Application: Introduction of solubilizing groups (e.g., morpholine, piperazine) or
pharmacophores.

Nitro Group Reduction

The C3-nitro group can be reduced to an amine (3-amino-2-bromo-6-hydroxypyridine), creating
a "push-pull" electronic system or setting up the core for cyclization (e.g., to imidazopyridines).

[1][2]

o Method A (Chemoselective): Iron powder in Acetic Acid/Ethanol. Preserves the C2-Bromine.

[2]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1502565/docs?utm_src=pdf-body-img#technical-guide-chemical-properties-of-2-bromo-6-hydroxy-3-nitropyridine
https://www.guidechem.com/product/dirction-2-p593.html
https://www.chemicalbook.com/synthesis/5-bromo-2-nitropyridine.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-nitropyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Method B (Global): Hydrogenation (H2/Pd-C).[1][2] Risk of debromination
(hydrodehalogenation) unless carefully controlled.

Hydroxyl/Lactam Functionalization[2]

e Chlorination: Treatment with POCIs converts the C6-OH (lactam) into a C6-Cl, yielding 2-
bromo-6-chloro-3-nitropyridine.[1][2] This restores aromaticity and allows for a second SNAr
reaction at C6.[2]

o Alkylation: Reaction with alkyl halides (R-X) and base (e.g., K2CO3) often yields a mixture of
N-alkyl (pyridone) and O-alkyl (alkoxypyridine) products.[1] Hard electrophiles and silver
salts favor O-alkylation; soft electrophiles and alkali bases favor N-alkylation.[1][2]

Physical F ies & Saf

Property Value Notes

Appearance Pale yellow to off-white solid Darkens upon light exposure
Melting Point 212-214 °C (dec.)[1][2][8] Decomposes at high temp
Solubility DMSO, DMF, MeOH (hot) Poor water solubility

oka ~6.5-7.5 (OHINH) Acidic due to NOz/Br electron

withdrawal

Safety Considerations:

o Skin/Eye Irritant: The compound is a phenol/nitropyridine derivative and should be treated as
a potent irritant.

o Sensitizer: Halogenated nitropyridines can cause allergic skin reactions.[2]

» Handling: Use a fume hood.[2] Avoid contact with strong oxidizing agents.[2]
References

e Synthesis & Hydrolysis Protocol

o Source: Synthesis of 2-pyridones as tissue factor Vlla inhibitors.[1][2]
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o Context: Describes the selective hydrolysis of 2,6-dibromo-3-nitropyridine to yield the title
compound.

¢ Chemical Identity & CAS
o Source: Alfa Chemistry / MolAid.[2]
o Context: Confirmation of CAS 623563-76-8 and structure.[1][2][5]
o [1]
+ Reactivity of Nitropyridines
o Source: ResearchGate / StackExchange Chemistry.[2]

o Context: Discussion on regioselectivity (C2 vs C6) in nucleophilic substitution of 2,6-
dihalo-3-nitropyridines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Chemical Properties of 2-Bromo-6-
hydroxy-3-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1502565/docs#technical-guide-chemical-properties-
of-2-bromo-6-hydroxy-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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